2-chloro-N-(4-ethoxybenzyl)benzamide

• IUPAC Name: 2-chloro-N-[(4-ethoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C16H16ClNO2/c1-2-20-13-9-7-12(8-10-13)11-18-16(19)14-5-3-4-6-15(14)17/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: RTQNQIKFMFPHMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

2-chloro-N-(4-ethoxybenzyl)benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly used in the field of medicinal chemistry, where it is synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-chloro-N-(4-ethoxybenzyl)benzamide is not fully understood. However, studies have shown that it may act by inhibiting the activity of certain enzymes or proteins involved in cell growth and proliferation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. Additionally, it has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-(4-ethoxybenzyl)benzamide in lab experiments is its potential as an anticancer agent. Additionally, this compound has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-chloro-N-(4-ethoxybenzyl)benzamide. One area of research is to further investigate its mechanism of action in cancer cells. Additionally, studies could be conducted to determine its potential as a therapeutic agent for other diseases, such as bacterial infections. Finally, research could be conducted to develop more efficient synthesis methods for this compound, which could lead to its wider use in scientific research.

Scientific Research Applications

2-chloro-N-(4-ethoxybenzyl)benzamide has several potential applications in scientific research. One of the most promising areas of research is its use as a potential anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.